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Compound of Interest

Compound Name: BRD5648

Cat. No.: B15618251 Get Quote

These application notes provide detailed protocols for the dissolution and storage of BRD5648,

a small molecule used in scientific research. Adherence to these guidelines will ensure the

integrity and stability of the compound for experimental use.

Product Information
Compound Name Catalog Number Molecular Weight Chemical Formula

BRD5648 T10608 321.39 g/mol C₁₈H₁₉N₃O₃

Solubility Data
BRD5648 exhibits high solubility in Dimethyl Sulfoxide (DMSO). For aqueous solutions, it is

recommended to first prepare a high-concentration stock solution in DMSO and then dilute it

with the appropriate aqueous buffer.

Solvent Solubility Molar Concentration Notes

DMSO 300 mg/mL 933.36 mM

Sonication is

recommended to

facilitate dissolution.

[1]

Dissolution Protocol
This protocol describes the preparation of a stock solution of BRD5648.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15618251?utm_src=pdf-interest
https://www.benchchem.com/product/b15618251?utm_src=pdf-body
https://www.benchchem.com/product/b15618251?utm_src=pdf-body
https://www.targetmol.com/compound/brd5648
https://www.benchchem.com/product/b15618251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

BRD5648 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Before opening, allow the vial of BRD5648 powder to equilibrate to room temperature for 15-

20 minutes. This prevents the condensation of moisture, which can affect the stability of the

compound.

Aseptically add the desired volume of DMSO to the vial containing the BRD5648 powder to

achieve the target concentration.

Securely cap the vial and vortex thoroughly for 1-2 minutes to mix the contents.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water bath

sonicator until the solution is clear.[1]

Visually inspect the solution to ensure that all of the powder has dissolved completely before

use.

Storage Protocols
Proper storage of BRD5648, both in its solid form and as a stock solution, is critical for

maintaining its chemical integrity and biological activity.

Solid Form Storage
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Storage Condition Duration Notes

-20°C 3 years
Store in a tightly sealed vial in

a dry, dark place.

Stock Solution Storage
It is highly recommended to prepare aliquots of the stock solution to avoid repeated freeze-

thaw cycles, which can lead to degradation of the compound.[1]

Storage Condition Duration Notes

-80°C 1 year
Recommended for long-term

storage.[1]

4°C > 1 week
Suitable for short-term storage

for frequent use.[1]

Experimental Workflow
The following diagram illustrates the recommended workflow for dissolving and storing

BRD5648.
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Caption: Workflow for dissolving and storing BRD5648.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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